3-ethyl-5-methyl-N-[1-(4-methylphenyl)propyl]-4-isoxazolecarboxamide
Overview
Description
3-ethyl-5-methyl-N-[1-(4-methylphenyl)propyl]-4-isoxazolecarboxamide is commonly known as EMPP or ABP-688. It is a selective agonist of the metabotropic glutamate receptor subtype 5 (mGluR5) and has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.
Mechanism of Action
EMPP acts as an allosteric modulator of 3-ethyl-5-methyl-N-[1-(4-methylphenyl)propyl]-4-isoxazolecarboxamide, enhancing its activity and downstream signaling. This leads to the activation of various intracellular pathways, including the phosphoinositide 3-kinase (PI3K)/Akt and extracellular signal-regulated kinase (ERK) pathways, which are involved in cell survival, proliferation, and differentiation.
Biochemical and Physiological Effects:
EMPP has been shown to have a wide range of biochemical and physiological effects, including the modulation of glutamate release, calcium signaling, and protein synthesis. It has also been shown to enhance synaptic plasticity and improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using EMPP in lab experiments is its selectivity towards 3-ethyl-5-methyl-N-[1-(4-methylphenyl)propyl]-4-isoxazolecarboxamide, which allows for more precise modulation of the receptor's activity. However, the molecule's complex synthesis and limited solubility can make it challenging to work with in some experimental settings.
Future Directions
There are several potential future directions for research on EMPP and its therapeutic applications. These include investigating its effects on different cell types and brain regions, optimizing its pharmacokinetic properties, and developing more potent and selective 3-ethyl-5-methyl-N-[1-(4-methylphenyl)propyl]-4-isoxazolecarboxamide agonists. Additionally, EMPP could be used in combination with other drugs or therapies to enhance their efficacy and reduce side effects.
Scientific Research Applications
EMPP has been widely used in scientific research to investigate the role of 3-ethyl-5-methyl-N-[1-(4-methylphenyl)propyl]-4-isoxazolecarboxamide in various physiological and pathological processes. It has been shown to modulate synaptic plasticity, neuroinflammation, and neurodegeneration, making it a potential therapeutic target for conditions such as Alzheimer's disease, Parkinson's disease, and schizophrenia.
properties
IUPAC Name |
3-ethyl-5-methyl-N-[1-(4-methylphenyl)propyl]-1,2-oxazole-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O2/c1-5-14(13-9-7-11(3)8-10-13)18-17(20)16-12(4)21-19-15(16)6-2/h7-10,14H,5-6H2,1-4H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAPHAGUGZDLCKR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=C1C(=O)NC(CC)C2=CC=C(C=C2)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.